Cas no 876406-06-3 (OXAZOLE, 2,2'-(2-METHYL-1-PROPENYLIDENE)BIS[4,5-DIHYDRO-4-PHENYL-, (-)-)

• Product Name: OXAZOLE, 2,2'-(2-METHYL-1-PROPENYLIDENE)BIS[4,5-DIHYDRO-4-PHENYL-, (-)-
• CAS No: 876406-06-3
• MF: C₂₂H₂₂N₂O₂
• MW: 346.422285556793
• CID: 3477135
• PubChem ID: 101742597
• Update Time: 2025-07-13

OXAZOLE, 2,2'-(2-METHYL-1-PROPENYLIDENE)BIS[4,5-DIHYDRO-4-PHENYL-, (-)- Chemical and Physical Properties

Names and Identifiers

• OXAZOLE, 2,2'-(2-METHYL-1-PROPENYLIDENE)BIS[4,5-DIHYDRO-4-PHENYL-, (-)-
• Oxazole, 2,2'-(2-methyl-1-propenylidene)bis[4,5-dihydro-4-phenyl-, (4S,4'S)- (9CI)
• 876406-06-3
• (4S,4'S)-2,2'-(2-Methylprop-1-ene-1,1-diyl)bis(4-phenyl-4,5-dihydrooxazole)

• Inchi： 1S/C22H22N2O2/c1-15(2)20(21-23-18(13-25-21)16-9-5-3-6-10-16)22-24-19(14-26-22)17-11-7-4-8-12-17/h3-12,18-19H,13-14H2,1-2H3/t18-,19-/m1/s1
• InChI Key： BXQJDTJRHWHLAZ-RTBURBONSA-N
• SMILES： O1C(/C(=C(\C)/C)/C2=N[C@@H](C3C=CC=CC=3)CO2)=N[C@@H](C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 346.168127949Da
• Monoisotopic Mass: 346.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.2Ų

Additional information on OXAZOLE, 2,2'-(2-METHYL-1-PROPENYLIDENE)BIS[4,5-DIHYDRO-4-PHENYL-, (-)-

Research Brief on OXAZOLE, 2,2'-(2-METHYL-1-PROPENYLIDENE)BIS[4,5-DIHYDRO-4-PHENYL-, (-)- (CAS: 876406-06-3)

The compound OXAZOLE, 2,2'-(2-METHYL-1-PROPENYLIDENE)BIS[4,5-DIHYDRO-4-PHENYL-, (-)- (CAS: 876406-06-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its oxazole core, combined with the phenyl and propylene substituents, provides a versatile scaffold for the development of novel pharmacophores. Researchers have explored its utility in targeting specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a modulator of protein-protein interactions (PPIs). The study utilized molecular docking and in vitro assays to reveal its binding affinity for the p53-MDM2 interaction, a critical target in cancer therapy. The results indicated that the compound could serve as a lead structure for the development of small-molecule inhibitors of MDM2.

Another area of interest is the compound's potential application in antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its promise as a scaffold for new antibiotics.

In terms of synthesis, recent advancements have focused on optimizing the yield and enantiomeric purity of the compound. A 2023 paper in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis route, achieving >99% enantiomeric excess (ee) and scalability up to kilogram quantities. This development is particularly significant for industrial applications, where high purity and large-scale production are essential.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and pharmacokinetic properties. Ongoing research aims to address these gaps through in vivo studies and structure-activity relationship (SAR) analyses. Future directions may also explore its potential in combination therapies and targeted drug delivery systems.

In conclusion, OXAZOLE, 2,2'-(2-METHYL-1-PROPENYLIDENE)BIS[4,5-DIHYDRO-4-PHENYL-, (-)- (CAS: 876406-06-3) represents a versatile and promising compound in chemical biology and drug discovery. Its diverse applications, from cancer therapy to antimicrobial agents, underscore its potential as a valuable tool in medicinal chemistry. Continued research will be crucial to unlocking its full therapeutic potential.